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Compound of Interest

Compound Name: Ceftobiprole medocaril

Cat. No.: B3132767 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Ceftobiprole medocaril. The information is intended

to ensure the safe handling, use, and disposal of this broad-spectrum cephalosporin antibiotic.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) with detailed personal protective equipment (PPE)

recommendations for Ceftobiprole medocaril was not identified, the following general

precautions for handling potent pharmaceutical compounds should be strictly adhered to.

These recommendations are based on established guidelines for handling hazardous drugs in

a laboratory setting.[1]

Recommended PPE for Handling Ceftobiprole Medocaril:

Gloves: Wear two pairs of powder-free chemotherapy-rated gloves.[1] It is crucial to change

gloves regularly, with recommendations typically ranging from every 30 to 60 minutes, or

immediately if they become contaminated or damaged.[1] Most glove materials offer good

protection, but polyvinyl chloride (PVC) gloves are not recommended as they offer little

protection against chemical exposure.[1]

Eye Protection: Use safety glasses with side shields or goggles to protect against splashes.

Lab Coat: A disposable, fluid-resistant gown or lab coat should be worn to protect the skin

and clothing. Gowns should be changed every four hours or immediately after a spill or
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splash if no permeation data is available.[1]

Respiratory Protection: For procedures that may generate aerosols or dust, such as

weighing or reconstituting the powder, an N-95 or N-100 particle mask is recommended.[1]

Surgical masks offer little to no protection from drug exposure.[1] For large spills, a chemical

cartridge-type respirator may be necessary.[1]

Additional Protection: Hair and shoe covers should be used to prevent microbial

contamination in cleanrooms and other sensitive areas.[1]

Safe Handling and Operational Plan
Ceftobiprole medocaril is a prodrug that is rapidly converted to its active form, ceftobiprole.[2]

[3] It is supplied as a sterile lyophilized powder for injection.[3][4]

Reconstitution and Dilution Procedure:

Reconstitution: Reconstitute the vial containing 667 mg of Ceftobiprole medocaril sodium

with 10 mL of sterile water for injection or 5% dextrose in water (D5W).[5] This results in a

concentrate with a concentration of 50 mg/mL of ceftobiprole.[6]

Visual Inspection: After reconstitution, allow any foam to dissipate and visually inspect the

solution to ensure the product is fully dissolved and free of particulate matter.[6]

Further Dilution: The reconstituted solution must be further diluted immediately before

administration.[6] Withdraw the appropriate volume of the reconstituted solution and add it to

a suitable infusion container (e.g., PVC or PE infusion bags, glass bottles) containing 250 mL

of 0.9% sodium chloride solution, 5% dextrose solution, or Lactated Ringer's solution.[6]

Homogenization: Gently invert the infusion bag 5-10 times to ensure a homogenous solution.

Avoid vigorous shaking to prevent foaming.[6]

Administration: The final diluted solution is administered by intravenous infusion over a

period of 2 hours.[3][4]

Storage of Reconstituted and Diluted Solutions:
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Reconstituted Solution: If immediate dilution is not possible, the reconstituted solution can be

stored at room temperature for up to one hour or in a refrigerator for up to 24 hours.[6]

Diluted Solution (in NS): When reconstituted with D5W and then diluted in normal saline

(NS), the solution can be stored for 4 hours at 25°C (77°F) or 24 hours at 2°C to 8°C (36°F

to 46°F).[5]

Diluted Solution (in D5W): When reconstituted with D5W and diluted in D5W, the solution

can be stored for 6 hours at 25°C (77°F) or 94 hours at 2°C to 8°C (36°F to 46°F).[5]

Diluted Solution (reconstituted with SWFI): When reconstituted with sterile water for injection

(SWFI) and diluted in either NS or D5W, the solution can be stored for 6 hours at 25°C

(77°F) or 94 hours at 2°C to 8°C (36°F to 46°F).[5]

Disposal Plan
Proper disposal of unused Ceftobiprole medocaril and associated materials is essential to

prevent environmental contamination and potential exposure.

Unused Product: Any unused medicinal product or waste material should be disposed of in

accordance with local requirements for pharmaceutical waste.[6]

Contaminated Materials: All materials that have come into contact with Ceftobiprole
medocaril, including vials, syringes, needles, gloves, gowns, and cleaning materials, should

be treated as hazardous waste and disposed of accordingly.

Spill Cleanup: In the event of a spill, wear appropriate PPE, including a respirator for large

spills.[1] Absorb the spill with an inert material and place it in a sealed container for disposal

as hazardous waste. Clean the spill area thoroughly.

Quantitative Data
No specific occupational exposure limits (OELs) for Ceftobiprole medocaril were identified in

the available literature. The following table summarizes key quantitative properties of the

compound.
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Property Value Source

Molecular Weight 713.65 g/mol [2]

Formula C₂₆H₂₆N₈O₁₁S₂Na [2]

pH of Reconstituted Solution 4.5 - 5.5 [3]

Protein Binding 16% [5]

Half-life (T½) 3.3 hours [5]

Experimental Workflow
The following diagram illustrates the general workflow for handling Ceftobiprole medocaril in
a laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of Ceftobiprole Medocaril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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